molecular formula C27H46O5 B13822537 2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane

Cat. No.: B13822537
M. Wt: 450.7 g/mol
InChI Key: GOHXNABTQMLEDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane is a complex organic compound known for its unique structure and properties. This compound is also referred to as a sodium ionophore, which means it has the ability to selectively bind and transport sodium ions across cell membranes .

Preparation Methods

The synthesis of 2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane involves multiple steps and specific reaction conditions. The synthetic route typically includes the formation of the polycyclic structure through a series of cyclization reactions. The reaction conditions often require the use of specific catalysts and solvents to ensure the correct formation of the desired product . Industrial production methods may involve scaling up these reactions while maintaining the purity and yield of the compound.

Chemical Reactions Analysis

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common reagents for oxidation include potassium permanganate and chromium trioxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents for reduction include lithium aluminum hydride and sodium borohydride.

    Substitution: This reaction involves the replacement of one functional group with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of 2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane involves its ability to selectively bind sodium ions. The compound forms a complex with sodium ions, allowing them to be transported across cell membranes. This process is facilitated by the unique polycyclic structure of the compound, which provides a suitable environment for sodium ion binding and transport .

Comparison with Similar Compounds

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific polycyclic arrangement, which provides enhanced selectivity and efficiency in sodium ion transport compared to other similar compounds.

Properties

Molecular Formula

C27H46O5

Molecular Weight

450.7 g/mol

IUPAC Name

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane

InChI

InChI=1S/C27H46O5/c1-3-8-22-18-26-24(16-20(22)6-1)29-10-5-11-30-25-17-21-7-2-4-9-23(21)19-27(25)32-15-13-28-12-14-31-26/h20-27H,1-19H2

InChI Key

GOHXNABTQMLEDU-UHFFFAOYSA-N

Canonical SMILES

C1CCC2CC3C(CC2C1)OCCCOC4CC5CCCCC5CC4OCCOCCO3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.